![molecular formula C13H18N2O B1372569 1-Isobutyryl-1,2,3,4-tetrahydroquinolin-7-amine CAS No. 1018287-36-9](/img/structure/B1372569.png)
1-Isobutyryl-1,2,3,4-tetrahydroquinolin-7-amine
Overview
Description
“1-Isobutyryl-1,2,3,4-tetrahydroquinolin-7-amine” is a chemical compound with the CAS Number: 1018287-36-9 . It has a molecular weight of 218.3 . The IUPAC name for this compound is 1-isobutyryl-1,2,3,4-tetrahydro-7-quinolinamine .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C13H18N2O/c1-9(2)13(16)15-7-3-4-10-5-6-11(14)8-12(10)15/h5-6,8-9H,3-4,7,14H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a solid substance .Scientific Research Applications
Synthesis and Positive Inotropic Effect
1-Isobutyryl-1,2,3,4-tetrahydroquinolin-7-amine (referred to as the N-isobutyryl derivative S903) has been studied for its potential as a positive inotropic agent, which can increase cardiac contractility. This compound was found to increase cardiac contractility in vitro without significantly altering heart rate. Its positive inotropic activity was partly attributed to an indirect sympathomimetic effect. The synthesis process and the enantiomeric configuration of S903 were established, correlating with (S)-l-dopa (Santangelo, Casagrande, Miragoli, & Vecchietti, 1994).
Role in Neurochemistry
Research has identified 1,2,3,4-tetrahydroisoquinoline and its derivatives as endogenous amines in rat brains. These compounds might act as endogenous substances that could induce parkinsonism, thus playing a significant role in neurochemistry and potentially in the pathogenesis of neurological disorders (Kohno, Ohta, & Hirobe, 1986).
Chemical Synthesis Techniques
The compound's utility extends to various chemical synthesis methods. For example, α-metallation of tetrahydroquinoline and indoline via lithium carbamates has been reported. This method allows the α-metallo species to react with carbonyl electrophiles, yielding α-alkylated secondary amines in an overall one-pot procedure, demonstrating its utility in synthetic chemistry (Katritzky & Sengupta, 1989).
Applications in Organic Synthesis
1,2,3,4-Tetrahydroisoquinoline and related compounds have been utilized in various organic synthesis processes, such as redox-neutral annulations with 2-alkylquinoline-3-carbaldehydes. These processes involve dual C–H bond functionalization and are promoted by acetic acid (Zhu & Seidel, 2017).
Potential in Antifungal Research
Some derivatives of 1,2,3,4-tetrahydroisoquinoline have shown antifungal activity, indicating potential applications in developing antifungal agents. For instance, certain amides and hydrazides of 2-oxo-3-(3,3-dimethyl-1,2,3,4-tetrahydroisoquinoline-1-idene)propanoic acid exhibited antifungal effects against Candida albicans (Surikova, Mikhailovskii, Aleksandrova, Kir’yanova, & Vakhrin, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1-Isobutyryl-1,2,3,4-tetrahydroquinolin-7-amine is the retinoic acid receptor-related orphan receptor γ (RORγ) . RORγ is a nuclear receptor subfamily that consists of RORα, RORβ, and RORγ . The RORγ exists in two isoforms: one isoform (RORγ or RORc1) is widely expressed in a variety of tissues, while the expression of the second isoform (RORγt or RORc2) is restricted to the thymus and cells of the immune system .
Mode of Action
This compound acts as an inverse agonist of RORγ . It inhibits the RORγ transcriptional activity and exhibits excellent selectivity against other nuclear receptor subtypes . The structural basis for their inhibitory potency was elucidated through the crystallographic study of RORγ LBD complex .
Biochemical Pathways
The compound affects the Th17/IL-17 pathway . RORγt regulates the differentiation of CD4+T cells into Th17 cells, and plays a pivotal role in the production of the pro-inflammatory cytokines, including IL-17 (interleukin 17) and IL-22 .
Result of Action
The compound demonstrates reasonable antiproliferative activity, potently inhibits colony formation and the expression of AR, AR regulated genes, and other oncogenes in AR positive prostate cancer cell lines . Moreover, it effectively suppresses tumor growth in a 22Rv1 xenograft tumor model in mice .
Properties
IUPAC Name |
1-(7-amino-3,4-dihydro-2H-quinolin-1-yl)-2-methylpropan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c1-9(2)13(16)15-7-3-4-10-5-6-11(14)8-12(10)15/h5-6,8-9H,3-4,7,14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QEWJDPSYOVEFKL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)N1CCCC2=C1C=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80651574 | |
Record name | 1-(7-Amino-3,4-dihydroquinolin-1(2H)-yl)-2-methylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1018287-36-9 | |
Record name | 1-(7-Amino-3,4-dihydroquinolin-1(2H)-yl)-2-methylpropan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80651574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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